Cas no 121786-40-1 ((2R)-2-acetamidopent-4-enoic acid)

(2R)-2-Acetamidopent-4-enoic acid is a chiral non-proteinogenic amino acid derivative characterized by an acetamido group at the C-2 position and a terminal alkene functionality at the C-4 position. Its stereospecific (R)-configuration makes it a valuable intermediate in organic synthesis, particularly for the preparation of peptidomimetics and bioactive compounds. The presence of the vinyl group offers versatility for further functionalization via cross-coupling or click chemistry. This compound is of interest in medicinal chemistry for designing enzyme inhibitors or modified peptides due to its structural mimicry of natural amino acids. High enantiomeric purity ensures reproducibility in research applications. Suitable for controlled reactions under standard laboratory conditions.

(2R)-2-acetamidopent-4-enoic acid structure

121786-40-1 structure

Product Name:(2R)-2-acetamidopent-4-enoic acid

CAS No:121786-40-1

MF:C₇H₁₁NO₃

MW:157.167142152786

MDL:MFCD12031687

CID:859718

PubChem ID:41097732

Update Time:2025-05-28

(2R)-2-acetamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2R)-2-(acetylamino)pent-4-enoic acid
- 4-pentenoic acid, 2-(acetylamino)-, (2R)-
- LogP
- (R)-N-Acetyl-alpha-allylglycine
- (R)-N-Acetyl-alpha-allylglycine, 98 ee
- (2R)-2-Acetamido-4-pentenoic acid
- Ac-D-AllylGly-OH
- (R)-N-Acetyl-α-allylglycine, 98% ee
- (R)-N-Acetyl-alpha-allylglycine, 98% ee
- (R)-N-Acetyl-alpha-allylglycine, 98%, 98% ee
- (2R)-2-acetamidopent-4-enoic acid
- MDL： MFCD12031687
- Inchi： 1S/C7H11NO3/c1-3-4-6(7(10)11)8-5(2)9/h3,6H,1,4H2,2H3,(H,8,9)(H,10,11)
- InChI Key： QTNLDKHXFVSKCF-UHFFFAOYSA-N
- SMILES： CC(NC(C(=O)O)CC=C)=O

Computed Properties

Exact Mass: 157.07400
Monoisotopic Mass: 157.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.2
Topological Polar Surface Area: 66.4A^2

Experimental Properties

Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 382.39°C at 760 mmHg
Flash Point: 185.063°C
Refractive Index: 1.474
Solubility: Soluble (140 g/l) (25 º C),
PSA: 69.89000
LogP: 0.99210

(2R)-2-acetamidopent-4-enoic acid Pricemore >>

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